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Compound of Interest

Compound Name: (Rac)-Tivantinib

Cat. No.: B567748 Get Quote

Essential Safety and Handling Guide for (Rac)-
Tivantinib
(Rac)-Tivantinib, a selective c-Met tyrosine kinase inhibitor, requires stringent safety protocols

due to its potential health hazards.[1][2][3] This guide provides immediate, essential information

for researchers, scientists, and drug development professionals on the safe handling, personal

protective equipment (PPE), and disposal of this compound.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling (Rac)-Tivantinib. The

following table summarizes the recommended PPE for various laboratory procedures.
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Procedure Required PPE Specifications

Weighing and Aliquoting (Dry

Powder)

Double Gloves, Gown, Eye

Protection, Respirator

Use chemotherapy-rated nitrile

gloves.[4][5] Wear a

disposable gown with knit

cuffs.[5] Use safety glasses

with side shields or goggles.

An N95 respirator is

recommended to prevent

inhalation of fine particles.[5]

Solution Preparation
Double Gloves, Gown, Eye

Protection

Chemotherapy-rated nitrile

gloves and a disposable gown

are required.[4][5] Safety

glasses or goggles should be

worn.[6]

Cell Culture and Animal

Studies
Gloves, Gown, Eye Protection

Single-use nitrile gloves and a

lab coat are standard. Use

safety glasses to protect from

splashes.

Waste Disposal Double Gloves, Gown

Wear two pairs of

chemotherapy-rated gloves

and a disposable gown when

handling cytotoxic waste.[4][5]

Handling and Experimental Protocols
(Rac)-Tivantinib should be handled in a well-ventilated area, preferably within a chemical fume

hood or a biological safety cabinet, to minimize inhalation exposure.[7] Avoid the formation of

dust and aerosols.[7]

Protocol for Preparing a Stock Solution:

Preparation: Before starting, ensure all necessary PPE is correctly worn. Prepare the

workspace within a certified chemical fume hood.
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Weighing: Carefully weigh the desired amount of (Rac)-Tivantinib powder using a calibrated

analytical balance. Use anti-static weigh paper or a weighing boat.

Dissolving: (Rac)-Tivantinib is soluble in organic solvents such as DMSO and ethanol.[8] To

prepare a stock solution, add the solvent of choice to the vessel containing the powder.[8]

Cap the vessel securely and vortex or sonicate until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a tightly sealed container.[8] Aqueous solutions

are not recommended for storage for more than one day.[8]

Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate actions:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[7] Remove

contaminated clothing.[9]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[3] Seek medical attention.[7]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting.[7] Rinse mouth with water and seek immediate medical

attention.[7]

A spill kit appropriate for cytotoxic agents should be readily available in the laboratory.

Disposal Plan
All materials contaminated with (Rac)-Tivantinib, including gloves, gowns, weigh paper, and

pipette tips, are considered cytotoxic waste.[10]

Segregation: Cytotoxic waste must be segregated from other laboratory waste streams.[10]

[11]

Containers: Use designated, leak-proof, and puncture-resistant containers clearly labeled

with the cytotoxic symbol.[11][12]
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Sharps: Needles, syringes, and other sharps contaminated with (Rac)-Tivantinib must be

disposed of in a designated cytotoxic sharps container.[11]

Final Disposal: Cytotoxic waste is typically incinerated at a specialized facility.[13] Follow all

local, state, and federal regulations for hazardous waste disposal.[12]

Workflow and Safety Diagram
The following diagram illustrates the key stages of handling (Rac)-Tivantinib, emphasizing the

integration of safety measures at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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